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Introduction
The recycling of spent lithium-ion batteries (LIBs) is critical for recovering valuable metals such

as lithium (Li), cobalt (Co), nickel (Ni), and manganese (Mn), thereby promoting a circular

economy and mitigating environmental concerns. While various hydrometallurgical methods

are being explored, this document provides detailed application notes and protocols for

selective metal extraction from spent battery cathode materials.

It is important to note that while the use of lithium thiocyanate (LiSCN) was specifically

queried, a comprehensive review of publicly available scientific literature and patents reveals a

lack of established and documented protocols for the use of LiSCN for the selective extraction

of metals from spent battery cathodes. The primary applications of thiocyanate in

hydrometallurgy are currently focused on the leaching of precious metals, such as gold.

Therefore, this document is structured as follows:

A theoretical application note on the potential use of LiSCN, based on the general principles

of thiocyanate chemistry. This section is hypothetical and intended for exploratory research.

Detailed application notes and protocols for established methods of selective metal

extraction from spent batteries, including acid leaching and the use of deep eutectic

solvents. These protocols are based on published research.
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Section 1: Theoretical Application Note - Use of
Lithium Thiocyanate (LiSCN)
Theoretical Background
Thiocyanate (SCN⁻) is known to form complexes with various transition metals. In theory, a

LiSCN solution could be used as a lixiviant to selectively dissolve metal ions from the cathode

material of spent LIBs. The selectivity would depend on the stability constants of the metal-

thiocyanate complexes and the specific process conditions. For instance, Co(II) and Ni(II) are

known to form stable thiocyanate complexes, which could potentially be leveraged for their

selective extraction.

Hypothetical Experimental Protocol
Objective: To investigate the feasibility of using LiSCN for the selective leaching of Co, Ni, and

Mn from a mixed cathode material (e.g., NMC).

Materials:

Spent and crushed cathode material (e.g., NMC111)

Lithium thiocyanate (LiSCN)

Deionized water

Sulfuric acid (H₂SO₄) or hydrochloric acid (HCl) for pH adjustment

Oxidizing agent (e.g., ferric sulfate, Fe₂(SO₄)₃)

Standard laboratory glassware and equipment (beakers, magnetic stirrer, pH meter, filtration

apparatus)

Procedure:

Preparation of Leaching Solution: Prepare a 1 M LiSCN solution in deionized water. Adjust

the pH to a range of 1.5-2.5 using dilute H₂SO₄ or HCl.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b3191554?utm_src=pdf-body
https://www.benchchem.com/product/b3191554?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3191554?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Addition of Oxidant: Add an oxidizing agent, such as ferric sulfate, to the leaching solution to

achieve a concentration of 0.1 M. Ferric ions can act as an oxidant to facilitate the

dissolution of metals.

Leaching Process:

Add the spent cathode material to the leaching solution at a solid-to-liquid ratio of 1:20

(e.g., 5 g of cathode material in 100 mL of solution).

Maintain the temperature at 40°C with constant stirring for a duration of 4-6 hours.

Monitor and adjust the pH periodically to maintain it within the desired range.

Solid-Liquid Separation: After leaching, separate the solid residue from the pregnant leach

solution (PLS) by vacuum filtration.

Analysis: Analyze the concentration of Li, Co, Ni, and Mn in the PLS using inductively

coupled plasma optical emission spectrometry (ICP-OES) or atomic absorption spectroscopy

(AAS) to determine the extraction efficiency.

Expected Outcomes and Challenges
Potential for Selectivity: It is hypothesized that Co and Ni may be preferentially leached over

Li and Mn due to the formation of stable thiocyanate complexes.

Challenges: The actual selectivity and efficiency of this process are unknown and would

require empirical validation. The stability of the thiocyanate ion in the presence of an oxidant

and the potential for co-extraction of other metals are significant challenges to overcome.

Logical Workflow for Hypothetical LiSCN Leaching
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Caption: Hypothetical workflow for LiSCN-based metal extraction.

Section 2: Application Notes and Protocols for
Established Methods
The following sections detail protocols for well-documented methods for selective metal

extraction from spent LIBs.

Acid Leaching with Sulfuric Acid (H₂SO₄) and a
Reducing Agent
Principle: In this hydrometallurgical process, sulfuric acid is used to leach metals from the

cathode material. A reducing agent, such as hydrogen peroxide (H₂O₂), is often added to

reduce Co(III) to Co(II), which is more readily soluble in acidic solutions.

Quantitative Data Summary:
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Parameter
Li
Extraction
(%)

Co
Extraction
(%)

Ni
Extraction
(%)

Mn
Extraction
(%)

Reference

Method 1 >95 >95 >95 >95 [1]

Method 2 ~94 ~91 ~93 ~89 [2]

Method 3 >90 >90 >90 87.9 [3]

Experimental Protocol:

Objective: To achieve high extraction efficiencies of Li, Co, Ni, and Mn from mixed cathode

materials using H₂SO₄ and H₂O₂.

Materials:

Spent and crushed cathode material (e.g., NMC or LCO)

Sulfuric acid (H₂SO₄, 98%)

Hydrogen peroxide (H₂O₂, 30%)

Deionized water

Sodium hydroxide (NaOH) for pH adjustment (if needed for subsequent precipitation)

Standard laboratory equipment

Procedure:

Preparation of Leaching Solution: Prepare a 2 M H₂SO₄ solution in deionized water.

Leaching Process:

Add the spent cathode material to the 2 M H₂SO₄ solution at a solid-to-liquid ratio of 1:10

(e.g., 10 g in 100 mL).

Heat the mixture to 70-80°C with constant stirring.
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Slowly add 2-5 vol% of H₂O₂ to the mixture. The addition should be done carefully as the

reaction is exothermic.

Continue the reaction for 1-2 hours at the set temperature.

Solid-Liquid Separation: Separate the solid residue from the PLS via filtration.

Metal Recovery (Example: Cobalt Precipitation):

Adjust the pH of the PLS to around 8-9 using a NaOH solution to selectively precipitate

cobalt hydroxide (Co(OH)₂).

Filter the precipitate and wash it with deionized water.

Analysis: Analyze the metal concentrations in the PLS and the solid residue to determine the

extraction efficiency.

Experimental Workflow Diagram:
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Caption: Workflow for acid leaching of spent cathode materials.
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Leaching with Deep Eutectic Solvents (DES)
Principle: Deep eutectic solvents are mixtures of a hydrogen bond donor and a hydrogen bond

acceptor, which have a lower melting point than the individual components. They are

considered "green" solvents due to their low toxicity and biodegradability. In battery recycling,

they can act as both a solvent and a reducing agent.

Quantitative Data Summary:

DES
System

Li
Extractio
n (%)

Co
Extractio
n (%)

Ni
Extractio
n (%)

Mn
Extractio
n (%)

Condition
s

Referenc
e

Choline

Chloride-

Formic

Acid

High

Selectivity

High

Selectivity

High

Selectivity

High

Selectivity

80°C, 120

min, S/L

1:200

[4][5]

Choline

Chloride-

Ethylene

Glycol

- - - - - [6]

Choline

Chloride-

Urea

- - - - - [6]

Experimental Protocol:

Objective: To selectively extract valuable metals from spent cathodes using a choline chloride-

based DES.

Materials:

Spent and crushed cathode material

Choline chloride (ChCl)

Formic acid (FA)
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Standard laboratory equipment

Procedure:

Preparation of DES:

Mix choline chloride and formic acid in a molar ratio of 1:2 in a sealed flask.

Heat the mixture at 60-80°C with constant stirring until a clear, homogeneous liquid is

formed.

Leaching Process:

Add the spent cathode material to the prepared DES at a solid-to-liquid ratio of 1:200.

Maintain the temperature at 80°C with continuous stirring for 2 hours.

Metal Recovery:

After leaching, the metals can be recovered from the DES through various methods such

as anti-solvent precipitation (by adding water) or electrochemical deposition.

Analysis: Analyze the metal concentrations in the DES and the solid residue.

Experimental Workflow Diagram:
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Caption: Workflow for metal extraction using a deep eutectic solvent.

Conclusion
While the use of LiSCN for selective metal extraction from spent batteries is not a well-

documented method, the field of battery recycling is rich with other effective hydrometallurgical

techniques. The protocols provided for acid leaching and the use of deep eutectic solvents offer

robust and well-researched starting points for scientists and researchers. Further investigation

into novel lixiviants like LiSCN could be a valuable area of future research, potentially unlocking

new pathways for more selective and efficient metal recovery.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.researchgate.net/publication/280577576_Degradation_of_thiocyanate_in_aqueous_solution_by_persulfate_activated_ferric_ion
https://pubmed.ncbi.nlm.nih.gov/34278105/
https://pubmed.ncbi.nlm.nih.gov/34278105/
https://www.mdpi.com/2075-163X/13/2/285
https://pmc.ncbi.nlm.nih.gov/articles/PMC8280645/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8280645/
https://www.mdpi.com/2079-9276/10/6/58
https://www.mdpi.com/2075-4701/14/9/1052
https://www.benchchem.com/product/b3191554#use-of-liscn-for-selective-metal-extraction-from-spent-batteries
https://www.benchchem.com/product/b3191554#use-of-liscn-for-selective-metal-extraction-from-spent-batteries
https://www.benchchem.com/product/b3191554#use-of-liscn-for-selective-metal-extraction-from-spent-batteries
https://www.benchchem.com/product/b3191554#use-of-liscn-for-selective-metal-extraction-from-spent-batteries
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3191554?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3191554?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

